Cas no 24160-14-3 (3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one)

• Product Name: 3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one
• CAS No: 24160-14-3
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• MDL: MFCD00076013
• CID: 271119
• PubChem ID: 5748605
• Update Time: 2025-11-06

3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(3,4-dimethoxyphenyl)-7-hydroxy-
• 3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one
• 3-(3,4-dimethoxyphenyl)-7-hydroxychromen-4-one
• CLADRIN
• 3',4'-dimethoxy daizeol
• 3',4'-dimethoxy-7-hydroxyisoflavone
• 7-hydroxy-3',4'-dimethoxyisoflavone
• HMS2294L04
• 3-(3, 4-dimethoxyphenyl)-7-hydroxychromen-4-one
• MFCD00076013
• AKOS000270876
• 7-hydroxy-3',4'-dimethoxy-isoflavone
• 3-(3,4-dimethoxyphenyl)-7-oxidanyl-chromen-4-one
• VU0227247-5
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-1-benzopyran-4-one
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-chromen-4-one
• 3-(3,4-Dimethoxy-phenyl)-7-hydroxy-chromen-4-one
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-chromone
• DTXSID50178869
• 4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-7-hydroxy-
• 7-hydroxy-4'5'-dimethoxyisoflavone
• F3139-1612
• 3',4'-dimethoxy-7-hydroxyisoflavone, AldrichCPR
• CHEMBL454746
• SR-01000115144-1
• BDBM38392
• VS-12645
• SMR000020618
• MLS000043602
• AB00413505-10
• 7-hydroxy-3-(3,4-dimethoxyphenyl)-4h-chromen-4-one
• cid_5748605
• LMPK12050059
• SR-01000115144
• CCG-118625
• SCHEMBL738092
• CS-0320622
• 24160-14-3
• 4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-7-hydroxy-; Isoflavone, 7-hydroxy-3',4'-dimethoxy- (6CI,7CI,8CI); 3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-1-benzopyran-4-one; 7-Hydroxy-3',4'-dimethoxyisoflavone; Cladrin
• DS-016528
• ALBB-017546
• BBL034716
• STK922906

• MDL： MFCD00076013
• Inchi： 1S/C17H14O5/c1-20-14-6-3-10(7-16(14)21-2)13-9-22-15-8-11(18)4-5-12(15)17(13)19/h3-9,18H,1-2H3
• InChI Key： VFZIJLPRJAQGFO-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC(=CC1=2)O)=O)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 298.08400
• Monoisotopic Mass: 298.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 2.8

Experimental Properties

• Density: 1.321
• Boiling Point: 501.5°C at 760 mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.621
• PSA: 68.90000
• LogP: 3.18280

3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones

Additional information on 3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one

Research Update on 3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one (CAS: 24160-14-3): Recent Advances and Therapeutic Potential

3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one (CAS: 24160-14-3), a flavonoid derivative, has recently garnered significant attention in chemical biology and pharmaceutical research due to its promising biological activities. This compound, characterized by its chromen-4-one core and methoxy-substituted phenyl ring, exhibits a range of pharmacological properties, including anti-inflammatory, antioxidant, and potential anticancer effects. Recent studies have focused on elucidating its molecular mechanisms, structure-activity relationships (SAR), and therapeutic applications, positioning it as a candidate for drug development in various disease contexts.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on NF-κB signaling pathways, a key regulator of inflammation and cancer progression. Researchers demonstrated that 3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one significantly reduced pro-inflammatory cytokine production in macrophage models by targeting IKKβ phosphorylation. The study highlighted its selectivity and low cytotoxicity at therapeutic concentrations, suggesting its potential as an anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.

In the realm of oncology, a preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's ability to induce apoptosis in triple-negative breast cancer (TNBC) cells. The research team identified that the 7-hydroxy group and 3,4-dimethoxy substitution pattern were critical for its pro-apoptotic activity, which involved ROS generation and mitochondrial membrane depolarization. Notably, the compound showed synergistic effects with standard chemotherapeutic agents like paclitaxel, indicating its potential as an adjuvant therapy.

Structural optimization efforts have also advanced, with several research groups reporting novel derivatives of 24160-14-3 to enhance bioavailability and target specificity. A recent patent (WO2023124567) disclosed a series of 7-O-glycosylated analogs with improved water solubility while maintaining the parent compound's bioactivity. These developments address previous challenges in pharmacokinetic properties and may accelerate translational research.

Emerging evidence suggests additional therapeutic applications for this scaffold. A 2024 Nature Communications paper revealed its neuroprotective effects in Alzheimer's disease models, where it reduced tau hyperphosphorylation and amyloid-β aggregation through dual modulation of GSK-3β and PP2A. This multifactorial action distinguishes it from single-target approaches currently in clinical trials for neurodegenerative diseases.

Despite these promising findings, challenges remain in clinical translation. Current research gaps include comprehensive toxicology profiles, formulation optimization for enhanced tissue distribution, and identification of biomarkers for patient stratification. Ongoing phase I clinical trials in Asia (NCT05678921) are evaluating the safety profile of a standardized extract containing this compound, which may provide critical data for future development.

The scientific community continues to explore the full potential of 3-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one, with particular interest in its polypharmacology profile. Its ability to modulate multiple disease-relevant pathways while maintaining a favorable safety window makes it a compelling candidate for further investigation. Future directions may include combination therapy strategies, targeted delivery systems, and exploration of its immunomodulatory properties in autoimmune disorders.